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Compound of Interest

Compound Name: 1-Hexadecene

Cat. No.: B165127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety

considerations for 1-Hexadecene, a long-chain alpha-olefin used in various industrial

applications, including as a chemical intermediate and in the formulation of functional fluids and

surfactants.[1][2][3] This document is intended to equip researchers, scientists, and drug

development professionals with the necessary information for the safe handling, storage, and

use of this chemical.

Chemical and Physical Properties
1-Hexadecene is a colorless liquid with the molecular formula C16H32.[1][3] It is characterized

by a double bond at the primary carbon position, which imparts greater reactivity compared to

its internal olefin isomers.[2] Key physical and chemical properties are summarized in the table

below.
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Property Value

CAS Number 629-73-2

Molecular Formula C16H32

Molecular Weight 224.43 g/mol

Appearance Colorless liquid

Melting Point 4 °C

Boiling Point 284 °C

Flash Point 132 °C

Autoignition Temperature 224 °C

Density 0.781 g/cm³ at 20 °C

Water Solubility Insoluble

Toxicological Profile
The toxicological profile of 1-Hexadecene has been evaluated through various studies. The

primary health concern is aspiration toxicity. It is not classified as a carcinogen, mutagen, or

reproductive toxicant.

Acute Toxicity
Route Species Test Result

Oral Rat LD50 > 10,000 mg/kg

Dermal Rabbit LD50 > 10,000 mg/kg

Repeated Dose Toxicity
A repeated dose toxicity study in rats via oral gavage showed a No-Observed-Adverse-Effect

Level (NOAEL) of 1000 mg/kg bw/day.[4]

Skin and Eye Irritation
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1-Hexadecene may cause mild skin irritation, and repeated or prolonged contact can lead to

skin dryness and cracking due to the removal of natural fats.[1][4][5] It may also cause mild eye

irritation.[1][5]

Aspiration Hazard
Due to its low viscosity, 1-Hexadecene poses a significant aspiration hazard. If swallowed, the

liquid can be aspirated into the lungs, which may cause a serious, potentially fatal chemical

pneumonitis.[6] Vomiting should not be induced if ingested.

Genotoxicity
An in vivo micronucleus test in mice showed negative results, indicating that 1-Hexadecene is

not genotoxic.

Ecotoxicological Profile
1-Hexadecene is considered to be readily biodegradable. While some data suggests it may be

very toxic to aquatic life with long-lasting effects, other studies indicate it is not expected to be

harmful to aquatic organisms.[7]

Species Test Result

Rainbow Trout (Oncorhynchus

mykiss)
96h LC50 > 1000 mg/L

Daphnia magna 48h EC50 > 1000 mg/L

Freshwater Algae

(Selenastrum capricornutum)
72h EC50 > 1000 mg/L

Experimental Protocols
The following are detailed methodologies for key toxicological and ecotoxicological

experiments cited for 1-Hexadecene.

OECD Guideline 422: Combined Repeated Dose Toxicity
Study with the Reproduction/Developmental Toxicity
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Screening Test
Objective: To evaluate the repeated dose toxicity and screen for potential reproductive and

developmental effects.[6][8][9][10][11]

Test Species: Rat.

Administration Route: Oral gavage.

Procedure:

At least three dose groups and a control group are used, with a minimum of 10 male and

10 female rats per group.[9][11]

The test substance is administered daily in graduated doses.[9][11]

Males are dosed for a minimum of four weeks, and females are dosed throughout the

study (approximately 63 days).[9]

Animals are observed for clinical signs of toxicity, and body weight and food/water

consumption are recorded.[9]

Females are mated with males from the same dose group.

Observations of mating performance, fertility, gestation length, parturition, and pup viability

are recorded.

At the end of the study, a gross necropsy and histopathological examination of organs are

performed.[9][11]

OECD Guideline 203: Fish, Acute Toxicity Test
Objective: To determine the acute lethal toxicity of a substance to fish.[1][12][13][14][15]

Test Species: Rainbow Trout (Oncorhynchus mykiss) or other suitable species.

Procedure:
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Fish are exposed to the test substance in a geometric series of at least five concentrations

for a period of 96 hours.[13]

A control group is maintained under the same conditions without the test substance.

Mortality and any sublethal effects are recorded at 24, 48, 72, and 96 hours.[13]

Water quality parameters such as pH, dissolved oxygen, and temperature are monitored.

[12]

The LC50 (the concentration that is lethal to 50% of the test fish) is calculated at the end

of the exposure period.[13]

OECD Guideline 202: Daphnia sp. Acute Immobilisation
Test

Objective: To determine the acute immobilizing effect of a substance on Daphnia.[16][17][18]

[19]

Test Species:Daphnia magna.

Procedure:

Young daphnids (less than 24 hours old) are exposed to at least five concentrations of the

test substance for 48 hours.[16][17][19]

The number of immobilized daphnids is recorded at 24 and 48 hours.[16][17][19]

Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation.

[17]

The EC50 (the concentration that immobilizes 50% of the daphnids) is calculated.[16][17]

OECD Guideline 201: Freshwater Alga and
Cyanobacteria, Growth Inhibition Test

Objective: To determine the effect of a substance on the growth of freshwater algae.[20][21]

[22]
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Test Species:Selenastrum capricornutum (now known as Pseudokirchneriella subcapitata).

Procedure:

Exponentially growing cultures of algae are exposed to at least five concentrations of the

test substance over a 72-hour period.[4][20][21]

The growth of the algae is measured at 24, 48, and 72 hours, typically by cell counts or

another measure of biomass.[21]

The EC50 for growth inhibition is calculated by comparing the growth in the test cultures to

that of the control cultures.[20]

OECD Guideline 474: Mammalian Erythrocyte
Micronucleus Test

Objective: To detect damage to chromosomes or the mitotic apparatus in erythroblasts.[5]

[23][24][25]

Test Species: Mouse.

Procedure:

Animals are exposed to the test substance, typically via gavage or intraperitoneal

injection.[24]

At appropriate times after exposure, bone marrow or peripheral blood is collected.[23][24]

The cells are stained, and the frequency of micronucleated polychromatic erythrocytes is

determined by microscopic analysis.[23]

An increase in the frequency of micronucleated cells in treated animals compared to

controls indicates genotoxic potential.[23]

Metabolic Pathway and Health and Safety Workflow
Metabolic Pathway
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1-Hexadecene is metabolized in the liver by cytochrome P450 enzymes to form 1,2-

epoxyhexadecane.[26] This epoxide is a reactive intermediate. It can then be further

metabolized by epoxide hydrolase to the less reactive 1,2-dihydroxyhexadecane, which can be

excreted.[26] The formation of the reactive epoxide is a key consideration in the toxicological

assessment.

1-Hexadecene 1,2-EpoxyhexadecaneCytochrome P450 1,2-DihydroxyhexadecaneEpoxide Hydrolase

Click to download full resolution via product page

Metabolism of 1-Hexadecene.

Health and Safety Workflow
A logical workflow for ensuring health and safety when working with 1-Hexadecene involves a

cyclical process of assessment, control, and review.
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Health and Safety Management Workflow for 1-Hexadecene.
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Handling and Safety Precautions
Engineering Controls

Work in a well-ventilated area. Use local exhaust ventilation to control airborne

concentrations.

Personal Protective Equipment (PPE)
Gloves: Wear neoprene or nitrile rubber gloves.

Eye Protection: Use chemical safety goggles. Contact lenses should not be worn.

Skin and Body Protection: Wear suitable protective clothing.

Respiratory Protection: If inhalation is a risk, use a NIOSH-certified respirator.

Safe Handling Practices
Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Wash hands thoroughly after handling.

Prevent the formation of aerosols.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[8]

Keep away from heat, sparks, and open flames.

Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[6]
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Skin Contact: Remove contaminated clothing. Wash skin with plenty of soap and water. Get

medical attention if irritation develops or persists.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing and seek medical attention.[6]

Ingestion:Do NOT induce vomiting.[6] If vomiting occurs, keep head low so that stomach

content doesn't get into the lungs. Call a physician or poison control center immediately.[6]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment.

Environmental Precautions: Prevent entry into sewers and public waters.

Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, silica gel) and place

it in a suitable container for disposal.[6]

Regulatory Information
1-Hexadecene is listed on several international chemical inventories, including:

USA: Toxic Substances Control Act (TSCA)

Europe: European Inventory of Existing Commercial Chemical Substances (EINECS)

Canada: Domestic Substances List (DSL)

Australia: Australian Inventory of Chemical Substances (AICS)

China: Inventory of Existing Chemical Substances in China (IECSC)

Japan: Existing and New Chemical Substances (ENCS)

Korea: Existing Chemicals List (ECL)
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Philippines: Philippine Inventory of Chemicals and Chemical Substances (PICCS)

This guide is intended to provide a thorough overview of the health and safety considerations

for 1-Hexadecene. It is crucial to consult the specific Safety Data Sheet (SDS) for the product

you are using and to conduct a thorough risk assessment for your specific application. Always

adhere to institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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